Cas no 632-51-9 (1,1,2,2-Tetraphenylethylene)

1,1,2,2-Tetraphenylethylene (TPE) is a highly conjugated organic compound characterized by its four phenyl groups symmetrically attached to a central ethylene core. This structure confers notable photophysical properties, including aggregation-induced emission (AIE), making it valuable in optoelectronic applications such as organic light-emitting diodes (OLEDs) and fluorescent sensors. TPE exhibits excellent thermal and chemical stability, along with high quantum yield in the solid state, enhancing its utility in material science. Its rigid, sterically hindered framework also contributes to resistance against photobleaching. These attributes position TPE as a versatile building block for advanced functional materials, particularly in luminescent and sensing technologies.
1,1,2,2-Tetraphenylethylene structure
1,1,2,2-Tetraphenylethylene structure
Product Name:1,1,2,2-Tetraphenylethylene
CAS No:632-51-9
MF:C26H20
MW:332.437006950378
MDL:MFCD00004764
CID:39301
PubChem ID:87576162
Update Time:2025-05-28

1,1,2,2-Tetraphenylethylene Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Tetraphenylethene
    • TPE
    • Tetraphenylethylen
    • 1,1',1'',1'''-(1,2-Ethenediylidene)tetrakisbenzene
    • 1,1,2,2-Tetraphenylethylene
    • 1,2,2-triphenylethenylbenzene
    • Tetraphenylethylene
    • Thermoplastic elastomer TPE
    • Tetraphenylethene
    • Ethylene, tetraphenyl-
    • Benzene, 1,1',1'',1'''-(1,2-ethenediylidene)tetrakis-
    • (1,2,2-Triphenylvinyl)benzene
    • JLZUZNKTTIRERF-UHFFFAOYSA-N
    • 1,2,2-Tetraphenylethylene
    • Benzene,1',1'',1'''-(1,2-ethenediylidene)tetrakis-
    • Tetraphenyl Ethylene
    • 1,1,2,2-四苯乙烯
    • 1,1’,1’’,1’’’-(1,2-ethenediylidene)tetrakis-benzen
    • Tetraphenylethlene
    • alpha,beta-Diphenylstilbene
    • MDL: MFCD00004764
    • Inchi: 1S/C26H20/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H
    • InChI Key: JLZUZNKTTIRERF-UHFFFAOYSA-N
    • SMILES: C(/C1=CC=CC=C1)(\C1=CC=CC=C1)=C(\C1=CC=CC=C1)/C1=CC=CC=C1
    • BRN: 1913548

Computed Properties

  • Exact Mass: 332.15700
  • Monoisotopic Mass: 332.156500638 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 332.4
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Cream or white graves.
  • Density: 1.1550
  • Melting Point: 224.0 to 227.0 deg-C
  • Boiling Point: 420 °C(lit.)
  • Flash Point: 420°C
  • Refractive Index: 1.4800 (estimate)
  • Solubility: 溶于热甲苯
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 6.69400
  • Solubility: Insoluble in water

1,1,2,2-Tetraphenylethylene Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • TSCA:Yes
  • Safety Term:S24/25
  • Storage Condition:Sealed in dry,Room Temperature

1,1,2,2-Tetraphenylethylene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,1,2,2-Tetraphenylethylene Pricemore >>

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1,1,2,2-Tetraphenylethylene Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:632-51-9)Tetraphenylethylene
Order Number:sfd1219
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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Amadis Chemical Company Limited
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(CAS:632-51-9)1,1,2,2-Tetraphenylethylene
Order Number:A834297
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:37
Price ($):308.0
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(CAS:632-51-9)
Order Number:SFD2032
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Quantity:25KG,200KG,1000KG
Purity:99%
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1,1,2,2-Tetraphenylethylene Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:632-51-9)Tetraphenylethylene
sfd1219
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:632-51-9)1,1,2,2-Tetraphenylethylene
A834297
Purity:99%
Quantity:100g
Price ($):308.0
Email